Cas no 1037834-19-7 (2-chloro-1-(4-methylcyclohexyl)ethan-1-one)

• Product Name: 2-chloro-1-(4-methylcyclohexyl)ethan-1-one
• CAS No: 1037834-19-7
• MF: C₉H₁₅ClO
• MW: 174.667802095413
• CID: 5943033
• PubChem ID: 59846690
• Update Time: 2025-06-13

2-chloro-1-(4-methylcyclohexyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-(4-methylcyclohexyl)-
• 2-chloro-1-(4-methylcyclohexyl)ethan-1-one

• Inchi： 1S/C9H15ClO/c1-7-2-4-8(5-3-7)9(11)6-10/h7-8H,2-6H2,1H3
• InChI Key： LGLVAOLZWVHQSB-UHFFFAOYSA-N
• SMILES： C(=O)(C1CCC(C)CC1)CCl

Additional information on 2-chloro-1-(4-methylcyclohexyl)ethan-1-one

Professional Introduction to 2-chloro-1-(4-methylcyclohexyl)ethan-1-one (CAS No. 1037834-19-7)

2-chloro-1-(4-methylcyclohexyl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1037834-19-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a chlorinated ketone group attached to a cyclohexyl ring with a methyl substituent, has garnered attention due to its versatile structural framework and potential applications in synthetic chemistry and drug development. The unique combination of functional groups in 2-chloro-1-(4-methylcyclohexyl)ethan-1-one makes it a valuable intermediate for constructing more complex molecules, particularly in the synthesis of bioactive compounds.

The structural motif of 2-chloro-1-(4-methylcyclohexyl)ethan-1-one consists of a chlorinated ethyl ketone moiety linked to a sterically hindered 4-methylcyclohexyl group. This configuration imparts both reactivity and stability, making it suitable for various chemical transformations. The chlorine atom at the alpha position relative to the carbonyl group enhances electrophilicity, facilitating nucleophilic additions and condensation reactions. Meanwhile, the bulky 4-methylcyclohexyl substituent influences the molecule's conformation and electronic properties, influencing its interactions with biological targets.

In recent years, 2-chloro-1-(4-methylcyclohexyl)ethan-1-one has been explored as a key intermediate in the synthesis of pharmacologically active agents. Its structural features are particularly relevant in the development of small-molecule inhibitors targeting enzyme-catalyzed processes. For instance, derivatives of this compound have been investigated for their potential in modulating metabolic pathways by inhibiting key enzymes such as cytochrome P450-dependent oxidoreductases. The cyclohexyl ring's steric bulk can serve as a scaffold to optimize binding affinity and selectivity against specific biological receptors.

Recent advancements in medicinal chemistry have highlighted the utility of 2-chloro-1-(4-methylcyclohexyl)ethan-1-one in designing novel therapeutic agents. Researchers have leveraged its reactivity to introduce diverse functional groups, creating libraries of compounds for high-throughput screening. The chloro-substituted ketone can undergo palladium-catalyzed cross-coupling reactions, enabling the construction of aryl or heteroaryl derivatives with enhanced bioavailability and metabolic stability. Such modifications are critical for improving drug-like properties, including solubility, permeability, and resistance to enzymatic degradation.

The synthesis of 2-chloro-1-(4-methylcyclohexyl)ethan-1-one itself is an area of interest due to its synthetic versatility. Traditional methods involve chlorination of ketones or Friedel-Crafts acylation followed by reduction and functional group manipulation. However, modern synthetic approaches have focused on greener methodologies, employing catalytic systems that minimize waste and energy consumption. Transition-metal catalysis, particularly using palladium or copper complexes, has been particularly effective in achieving regioselective transformations while maintaining high yields.

The pharmacological relevance of 2-chloro-1-(4-methylcyclohexyl)ethan-1-one extends beyond enzyme inhibition. Its structural framework has been adapted for exploring interactions with membrane-bound receptors and ion channels. The lipophilic nature of the 4-methylcyclohexyl group allows for favorable partitioning into lipid bilayers, enhancing interactions with transmembrane proteins involved in signal transduction. This property makes it a promising candidate for developing treatments targeting neurological disorders where receptor modulation is key.

Furthermore, computational studies have played a crucial role in understanding the behavior of 2-chloro-1-(4-methylcyclohexyl)ethan-1-one in biological systems. Molecular modeling techniques have been employed to predict binding affinities and identify potential binding pockets on target proteins. These insights guide experimental design by highlighting critical residues for optimizing interactions. Such integrative approaches combining experimental synthesis with computational analysis are becoming indispensable in modern drug discovery pipelines.

The industrial significance of 2-chloro-1-(4-methylcyclohexyl)ethan-1-one lies in its role as a building block for larger molecules with therapeutic potential. Pharmaceutical companies often rely on such intermediates to streamline drug development processes, reducing time-to-market while maintaining high quality standards. The compound's stability under various reaction conditions makes it suitable for large-scale production without significant degradation or side reactions.

Future research directions may explore novel derivatives of 2-chloro-1-(4-methylcyclohexyl)ethan-1-one, focusing on expanding its applications in medicinal chemistry and material science. For instance, incorporating fluorine atoms into its structure could enhance metabolic stability while preserving bioactivity—a strategy widely used in modern drug design. Additionally, exploring its potential as an ligand for metal ions may open up avenues in coordination chemistry and catalysis.

In conclusion,2-chloro-1-(4-methylcyclohexyl)ethan-1-one (CAS No. 1037834-19-7) represents a structurally intriguing compound with broad applications across organic synthesis and pharmaceutical research. Its unique combination of functional groups offers opportunities for developing innovative therapeutics targeting diverse diseases. As synthetic methodologies continue to evolve toward more sustainable practices,2-chloro-1-(4-methylcyclohexyl)ethan-1-one is poised to remain a cornerstone intermediate in the quest for novel chemical entities with significant biological activity.